Cas no 1821825-02-8 ((R)-4-(Pyrrolidin-3-yl)thiomorpholine dihydrochloride)

• Product Name: (R)-4-(Pyrrolidin-3-yl)thiomorpholine dihydrochloride
• CAS No: 1821825-02-8
• MF: C₈H₁₈Cl₂N₂S
• MW: 245.212918758392
• CID: 5086568
• PubChem ID: 91666897
• Update Time: 2026-03-02

(R)-4-(Pyrrolidin-3-yl)thiomorpholine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-4-(Pyrrolidin-3-yl)thiomorpholine dihydrochloride
• (R)-4-(Pyrrolidin-3-yl)thiomorpholine-2HCl
• 4-[(3R)-pyrrolidin-3-yl]thiomorpholine;dihydrochloride
• (R)-4-(Pyrrolidin-3-yl)thiomorpholine diHCl
• BS-48918
• 4-[(3R)-pyrrolidin-3-yl]thiomorpholine dihydrochloride
• 1821825-02-8
• F73033

• Inchi： 1S/C8H16N2S.2ClH/c1-2-9-7-8(1)10-3-5-11-6-4-10;;/h8-9H,1-7H2;2*1H/t8-;;/m1../s1
• InChI Key： XETVELRYQVEVGK-YCBDHFTFSA-N
• SMILES： Cl.Cl.S1CCN(CC1)[C@H]1CNCC1

Computed Properties

• Exact Mass: 244.0567751g/mol
• Monoisotopic Mass: 244.0567751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6

Additional information on (R)-4-(Pyrrolidin-3-yl)thiomorpholine dihydrochloride

(R)-4-(Pyrrolidin-3-yl)thiomorpholine Dihydrochloride: A Comprehensive Overview

The compound (R)-4-(Pyrrolidin-3-yl)thiomorpholine dihydrochloride (CAS No. 1821825-02-8) is a highly specialized chemical entity with significant applications in the pharmaceutical and biochemical industries. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. In this article, we will delve into the details of its structure, synthesis, pharmacological properties, and recent advancements in its research.

Chemical Structure and Synthesis

(R)-4-(Pyrrolidin-3-yl)thiomorpholine dihydrochloride is a derivative of thiomorpholine, a sulfur-containing heterocyclic compound. The molecule features a pyrrolidine ring attached to the thiomorpholine backbone, with the (R) configuration at the chiral center. This stereochemistry plays a crucial role in its biological activity and selectivity. The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and stereo-selective reductions. Recent studies have focused on optimizing the synthetic pathway to enhance yield and purity, making it more accessible for large-scale production.

Pharmacological Properties

(R)-4-(Pyrrolidin-3-yl)thiomorpholine dihydrochloride exhibits potent biological activity, particularly as a modulator of ion channels and receptors. Its ability to interact with voltage-gated sodium channels has made it a valuable tool in neuroscience research. Recent findings suggest that this compound may have therapeutic potential in treating epilepsy and neuropathic pain. Additionally, its anti-inflammatory properties have been explored in preclinical models, highlighting its potential application in inflammatory diseases.

Applications in Drug Discovery

The compound has been extensively used as a lead molecule in drug discovery programs targeting various disease states. Its unique pharmacokinetic profile, including good oral bioavailability and moderate half-life, makes it an attractive candidate for further development. Researchers have also investigated its ability to cross the blood-brain barrier, which is critical for treating central nervous system disorders.

Recent Research Advances

Recent studies have focused on understanding the mechanism of action of (R)-4-(Pyrrolidin-3-yl)thiomorpholine dihydrochloride at the molecular level. Using advanced techniques such as X-ray crystallography and molecular dynamics simulations, scientists have gained insights into its binding interactions with target proteins. These studies have provided valuable information for designing more potent and selective analogs.

Moreover, the compound has been evaluated in combination therapies to enhance efficacy and reduce side effects. For instance, its synergistic effects with other antiepileptic drugs have been explored in animal models, showing promising results.

Safety and Toxicity Profile

As with any pharmaceutical candidate, understanding the safety profile of (R)-4-(Pyrrolidin-3-yl)thiomorpholine dihydrochloride is crucial. Preclinical toxicity studies indicate that the compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further long-term studies are required to fully assess its safety profile in humans.

Conclusion

(R)-4-(Pyrrolidin-3-yl)thiomorpholine dihydrochloride (CAS No. 1821825-02-8) is a versatile compound with immense potential in drug discovery and development. Its unique chemical structure, coupled with promising pharmacological properties, positions it as a valuable asset in addressing unmet medical needs. As research continues to unfold, this compound is expected to play a pivotal role in advancing therapeutic interventions for various diseases.